lithium;[5-(1-ethoxyethoxy)-1-phenylpentyl]benzene

• CAS No.: 78692-76-9
• Molecular Formula: C21H27LiO2
• Molecular Weight: 318.4 g/mol
• IUPAC Name: lithium;[5-(1-ethoxyethoxy)-1-phenylpentyl]benzene
• InChI: InChI=1S/C21H27O2.Li/c1-3-22-18(2)23-17-11-10-16-21(19-12-6-4-7-13-19)20-14-8-5-9-15-20;/h4-9,12-15,18H,3,10-11,16-17H2,1-2H3;/q-1;+1
• InChI Key: NMZSYCSTHLMILR-UHFFFAOYSA-N
• Canonical SMILES: [Li+].CCOC(C)OCCCC[C-](C1=CC=CC=C1)C2=CC=CC=C2

Description

Lithium;[5-(1-ethoxyethoxy)-1-phenylpentyl]benzene is an organolithium compound that is used in various chemical reactions and industrial applications. This compound is known for its unique structure, which includes a lithium atom bonded to a phenyl group and a pentyl chain with an ethoxyethoxy substituent.

Preparation Methods

The synthesis of lithium;[5-(1-ethoxyethoxy)-1-phenylpentyl]benzene typically involves the reaction of a phenyl halide with lithium metal. This process can be carried out using different methods, including:

Direct Reaction with Lithium Metal: The phenyl halide reacts with lithium metal to form the organolithium compound.

Metal-Halogen Exchange Reaction: This method involves the reaction of an alkyl halide with an organolithium reagent, such as n-butyllithium, to produce the desired compound.

Chemical Reactions Analysis

Lithium;[5-(1-ethoxyethoxy)-1-phenylpentyl]benzene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Substitution: The compound can participate in nucleophilic substitution reactions, where the lithium atom is replaced by other nucleophiles.

Scientific Research Applications

Lithium;[5-(1-ethoxyethoxy)-1-phenylpentyl]benzene has several applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis to introduce phenyl groups into molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of psychiatric disorders.

Industry: It is used in the production of various chemicals and materials, including polymers and pharmaceuticals.

Mechanism of Action

The mechanism of action of lithium;[5-(1-ethoxyethoxy)-1-phenylpentyl]benzene involves its interaction with molecular targets and pathways. The compound can inhibit enzymes such as inositol monophosphatase and glycogen synthase kinase-3, which play roles in various cellular processes . These interactions can lead to changes in neurotransmitter levels and signaling pathways, contributing to its effects on mood and behavior .

Comparison with Similar Compounds

Lithium;[5-(1-ethoxyethoxy)-1-phenylpentyl]benzene can be compared to other organolithium compounds, such as phenyllithium and lithium diisopropylamide. While these compounds share some similarities in their reactivity and applications, this compound is unique due to its specific structure and substituents . This uniqueness allows it to participate in distinct chemical reactions and exhibit different biological activities.

Similar Compounds

• Phenyllithium
• Lithium diisopropylamide
• Lithium tetramethylpiperidide